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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681 Get Quote

Technical Support Center: N-Methylmescaline
Hydrochloride
This technical support center provides essential safety precautions, handling guidelines, and

emergency procedures for N-Methylmescaline hydrochloride. Researchers, scientists, and

drug development professionals should familiarize themselves with this information before

working with this compound.

Disclaimer: The toxicological and physiological properties of N-Methylmescaline
hydrochloride have not been fully investigated.[1] This product is intended for research and

forensic applications only and is not for human or veterinary use.[1][2][3] All handling should be

performed with the utmost caution, assuming the compound is hazardous.

Frequently Asked Questions (FAQs)
Q1: What is N-Methylmescaline hydrochloride?

A1: N-Methylmescaline hydrochloride is an analytical reference standard categorized as a

phenethylamine.[2] Its chemical formula is C₁₂H₁₉NO₃ • HCl with a molecular weight of 261.7

g/mol .[1][2]

Q2: What are the known hazards of N-Methylmescaline hydrochloride?
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A2: Based on available information, N-Methylmescaline hydrochloride is considered harmful

if swallowed or inhaled, causes skin irritation, and causes serious eye irritation.[1] It may also

cause respiratory irritation, drowsiness, or dizziness.[1]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

A3: Always wear appropriate protective gloves, a lab coat or protective clothing, and eye/face

protection (safety glasses or goggles).[1][4] Work in a well-ventilated area, and if engineering

controls are insufficient, use a NIOSH-approved respirator.[5]

Q4: How should I store N-Methylmescaline hydrochloride?

A4: Store the compound at -20°C for long-term stability.[1][2][6] It is shipped at room

temperature in the continental US, but this may vary for other locations.[2][3] The compound is

stable for at least five years under proper storage conditions.[2]

Q5: What should I do in case of accidental exposure?

A5: In case of eye contact, rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do so.[1] For skin contact, wash with plenty of soap and water.[4]

If inhaled, move the person to fresh air and keep them comfortable for breathing.[1] If

swallowed, rinse the mouth with water.[5] In all cases of exposure, seek medical

advice/attention.[1][7]

Q6: How do I properly dispose of N-Methylmescaline hydrochloride waste?

A6: Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not let the product enter drains.[7]

Quantitative Data
While specific quantitative toxicity data such as LD50 values for N-Methylmescaline
hydrochloride are not available in the provided search results, the following table summarizes

its physical and chemical properties.
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Property Value Source

Chemical Formula C₁₂H₁₉NO₃ • HCl [1][2]

Molecular Weight 261.7 g/mol [1][2]

Purity ≥98% [2]

Appearance Crystalline Solid, Powder [1]

Storage Temperature -20°C [1][2][6]

Solubility

DMF: 0.5 mg/mlDMSO: 3

mg/mlEthanol: 10 mg/mlPBS

(pH 7.2): 3 mg/ml

[1][2]

Experimental Protocols
Protocol for Safe Handling and Preparation of Solutions

Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.[1] Don all required personal protective equipment (PPE), including a

lab coat, chemical-resistant gloves, and safety goggles.[1]

Weighing: To avoid inhalation of the powder, carefully weigh the desired amount of N-
Methylmescaline hydrochloride in an enclosure or on a draft shield. Use anti-static

weighing paper.

Dissolving: Add the weighed compound to the desired solvent (e.g., Ethanol, DMSO) in a

suitable container. Cap the container securely and vortex or sonicate until the solid is fully

dissolved.

Cleanup: After handling, wash hands and any exposed skin thoroughly.[1] Decontaminate all

surfaces and equipment used. Dispose of all contaminated materials, including gloves and

weighing paper, as hazardous waste according to institutional and local guidelines.

Visualizations
Caption: Emergency response workflow for accidental exposure.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://www.labcompare.com/25581-Laboratory-Chemicals/23544982-N-methyl-Mescaline-hydrochloride/?pda=26914%7C23544982_6212_0%7C2511558,2511558,2511558%7C%7C
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.caymanchem.com/product/30541/n-methyl-mescaline-hydrochloride
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.benchchem.com/product/b3025681?utm_src=pdf-body
https://www.benchchem.com/product/b3025681?utm_src=pdf-body
https://chemicalroute.com/product/n-methyl-mescaline-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh Compound Carefully

Prepare Solution

Wash Hands Thoroughly

Decontaminate Work Area

Store at -20°C Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for proper handling and storage.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3025681?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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